![molecular formula C9H7F3N4 B1427534 1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine CAS No. 1249919-40-1](/img/structure/B1427534.png)
1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine
Overview
Description
The compound “1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine” is a heterocyclic compound. It contains a pyrazole ring which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted at the 1-position with an amine group and at the 3-position with a 3-(trifluoromethyl)pyridin-2-yl group .
Molecular Structure Analysis
The molecular structure of “1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine” consists of a pyrazole ring which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted at the 1-position with an amine group and at the 3-position with a 3-(trifluoromethyl)pyridin-2-yl group .Scientific Research Applications
Anticancer Drug Discovery
This compound may serve as a kinase inhibitor, which is a validated target for anticancer drug discovery. Kinase inhibitors can interfere with the signaling pathways that promote cancer cell proliferation and survival .
Synthetic Chemistry Building Block
Metabolic Stability and Bioavailability Enhancement
The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs. This compound could be used to modify other molecules to improve these pharmacokinetic properties.
Agrochemical and Pharmaceutical Ingredients
Trifluoromethylpyridines are key structural motifs in active agrochemical and pharmaceutical ingredients. This compound could be involved in the synthesis of such ingredients, contributing to their activity and stability .
Drug Synthesis Intermediate
Novel Therapeutic Agents
Given its structural features, this compound could be explored for its potential as a scaffold for novel therapeutic agents, particularly in drug discovery projects targeting specific diseases or conditions .
Future Directions
The future research directions for “1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine” could involve further exploration of its synthesis, characterization, and potential biological activities. Given the broad range of biological activities exhibited by similar compounds, it may be worthwhile to investigate its potential applications in medicinal chemistry .
properties
IUPAC Name |
1-[3-(trifluoromethyl)pyridin-2-yl]pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4/c10-9(11,12)6-2-1-4-14-8(6)16-5-3-7(13)15-16/h1-5H,(H2,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJSHCZKFLAPAOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N2C=CC(=N2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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